Cas no 2229569-00-8 (1-(6-bromopyridin-2-yl)methylcyclopropan-1-ol)

1-(6-Bromopyridin-2-yl)methylcyclopropan-1-ol is a brominated pyridine derivative featuring a cyclopropanol substituent, which enhances its utility as a versatile intermediate in organic synthesis. The presence of the bromine atom at the 6-position of the pyridine ring offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The cyclopropanol moiety introduces steric and electronic effects that can influence reactivity and stability, making this compound valuable in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its well-defined structure ensures consistent performance in synthetic applications, particularly in the construction of complex heterocyclic frameworks.
1-(6-bromopyridin-2-yl)methylcyclopropan-1-ol structure
2229569-00-8 structure
Product Name:1-(6-bromopyridin-2-yl)methylcyclopropan-1-ol
CAS No:2229569-00-8
MF:C9H10BrNO
MW:228.08580160141
CID:6302114
PubChem ID:165755753
Update Time:2025-08-05

1-(6-bromopyridin-2-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(6-bromopyridin-2-yl)methylcyclopropan-1-ol
    • 2229569-00-8
    • 1-[(6-bromopyridin-2-yl)methyl]cyclopropan-1-ol
    • EN300-1919167
    • Inchi: 1S/C9H10BrNO/c10-8-3-1-2-7(11-8)6-9(12)4-5-9/h1-3,12H,4-6H2
    • InChI Key: PRPMDNKSIAGCLX-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(CC2(CC2)O)=N1

Computed Properties

  • Exact Mass: 226.99458g/mol
  • Monoisotopic Mass: 226.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 33.1Ų

1-(6-bromopyridin-2-yl)methylcyclopropan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1919167-0.05g
1-[(6-bromopyridin-2-yl)methyl]cyclopropan-1-ol
2229569-00-8
0.05g
$1068.0 2023-09-17
Enamine
EN300-1919167-0.1g
1-[(6-bromopyridin-2-yl)methyl]cyclopropan-1-ol
2229569-00-8
0.1g
$1119.0 2023-09-17
Enamine
EN300-1919167-0.25g
1-[(6-bromopyridin-2-yl)methyl]cyclopropan-1-ol
2229569-00-8
0.25g
$1170.0 2023-09-17
Enamine
EN300-1919167-0.5g
1-[(6-bromopyridin-2-yl)methyl]cyclopropan-1-ol
2229569-00-8
0.5g
$1221.0 2023-09-17
Enamine
EN300-1919167-1.0g
1-[(6-bromopyridin-2-yl)methyl]cyclopropan-1-ol
2229569-00-8
1g
$1272.0 2023-05-31
Enamine
EN300-1919167-2.5g
1-[(6-bromopyridin-2-yl)methyl]cyclopropan-1-ol
2229569-00-8
2.5g
$2492.0 2023-09-17
Enamine
EN300-1919167-5.0g
1-[(6-bromopyridin-2-yl)methyl]cyclopropan-1-ol
2229569-00-8
5g
$3687.0 2023-05-31
Enamine
EN300-1919167-10.0g
1-[(6-bromopyridin-2-yl)methyl]cyclopropan-1-ol
2229569-00-8
10g
$5467.0 2023-05-31
Enamine
EN300-1919167-1g
1-[(6-bromopyridin-2-yl)methyl]cyclopropan-1-ol
2229569-00-8
1g
$1272.0 2023-09-17
Enamine
EN300-1919167-5g
1-[(6-bromopyridin-2-yl)methyl]cyclopropan-1-ol
2229569-00-8
5g
$3687.0 2023-09-17

Additional information on 1-(6-bromopyridin-2-yl)methylcyclopropan-1-ol

Professional Introduction to Compound with CAS No. 2229569-00-8 and Product Name: 1-(6-bromopyridin-2-yl)methylcyclopropan-1-ol

The compound in question, identified by the CAS No. 2229569-00-8, is a structurally intriguing molecule with the product name 1-(6-bromopyridin-2-yl)methylcyclopropan-1-ol. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention in the field of pharmaceutical chemistry due to their diverse biological activities and synthetic potential. The presence of both a brominated pyridine moiety and a cyclopropane ring suggests a unique combination of electronic and steric properties that make this molecule a promising candidate for further exploration in drug discovery and material science.

In recent years, the pharmaceutical industry has seen a surge in the development of small molecules that incorporate pyridine rings, owing to their ability to interact with biological targets in complex ways. The 6-bromopyridin-2-yl substituent in this compound not only introduces a region of high electron density but also provides a handle for further functionalization via cross-coupling reactions. This is particularly relevant in the context of modern drug design, where modular construction and derivatization are key strategies for optimizing potency and selectivity.

The cyclopropane ring, another notable feature of this molecule, is known for its unique conformational rigidity and ability to engage in favorable interactions with biological macromolecules. Cyclopropanes have been successfully incorporated into various therapeutic agents due to their ability to modulate binding affinities and pharmacokinetic profiles. The combination of these structural elements in 1-(6-bromopyridin-2-yl)methylcyclopropan-1-ol suggests potential applications in the development of novel therapeutics targeting a wide range of diseases.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in the design of bioactive molecules. The 1-(6-bromopyridin-2-yl)methylcyclopropan-1-ol scaffold provides an excellent platform for exploring these relationships, as it allows for systematic modifications at multiple positions while maintaining the core pharmacophore. This flexibility has been exploited in several high-throughput screening campaigns aimed at identifying new lead compounds for various therapeutic indications.

One particularly exciting area of research involves the use of this compound as a building block for more complex molecules. The bromine atom on the pyridine ring can be readily displaced via palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl, alkyl, or heteroaryl groups. Similarly, the cyclopropane ring can be functionalized through ring-opening reactions, allowing for the attachment of diverse substituents. These transformations have been leveraged to generate libraries of derivatives with tailored properties for use in drug discovery programs.

The potential applications of 1-(6-bromopyridin-2-yl)methylcyclopropan-1-ol extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. Pyridine-based compounds are well-known for their role as intermediates in the synthesis of pesticides and herbicides, where they contribute to bioactivity through interactions with biological targets. Additionally, the cyclopropane moiety has been explored in materials science due to its ability to impart unique mechanical properties to polymers and other materials.

In conclusion, the compound with CAS No. 2229569-00-8 and the product name 1-(6-bromopyridin-2-yl)methylcyclopropan-1-ol represents a versatile scaffold with significant potential for further development. Its unique structural features make it an attractive candidate for use in drug discovery, material science, and other areas where precise molecular design is paramount. As research continues to uncover new applications for this class of compounds, it is likely that we will see further innovation driven by their inherent synthetic flexibility and biological relevance.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.